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Compound of Interest

5-Methyloctahydropyrrolo[3,4-
Compound Name:
bjpyrrole

Cat. No.: B1145645

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available technical information for 5-Methyloctahydropyrrolo[3,4-
b]pyrrole is limited. This document summarizes the accessible data and provides a general
overview of the relevance of the pyrrole scaffold in medicinal chemistry.

Core Compound Properties

5-Methyloctahydropyrrolo[3,4-b]pyrrole is a heterocyclic organic compound. The available
data, primarily from chemical suppliers, is summarized below.
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Property Data Reference
CAS Number 132414-59-6 [1][2]
Molecular Formula C7H14N:2 [1]12]
Molecular Weight 126.20 g/mol [11[3]
Synonyms Octahydro-5-methylpyrrolo[3,4- 1]
b]pyrrole

Purity >95% [1]

Storage Conditions Sealed in dry, 2-8°C [1]

Physical Form Liquid [4]

Experimental Data and Protocols

A thorough search of scientific literature and patent databases did not yield specific
experimental protocols for the synthesis, purification, or application of 5-
Methyloctahydropyrrolo[3,4-b]pyrrole. Chemical suppliers list it as a building block for
research and development, suggesting its use in the synthesis of more complex molecules.[2]

[3]

The pyrrole ring is a fundamental component in medicinal chemistry, and various synthetic
methods for pyrrole derivatives have been developed. These include classical methods like the
Paal-Knorr synthesis and modern techniques involving microwave-assisted reactions or
catalysis with metals like gold or niobium.[5][6][7] HoweVer, specific methodologies for the
synthesis of the title compound are not publicly documented.

Biological Activity and Potential Applications

There is no specific biological activity or pharmacological data reported for 5-
Methyloctahydropyrrolo[3,4-b]pyrrole in the available literature. However, the broader class
of pyrrole and its fused derivatives is of significant interest in drug discovery due to a wide
range of biological activities.[8][9]
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The pyrrole scaffold is a key structural element in numerous natural products and synthetic
molecules with therapeutic applications.[9] Derivatives of the parent pyrrolo[3,4-b]pyridine and
other related structures have been investigated for various medicinal purposes.[10][11]

General Biological Activities of Pyrrole Derivatives:

» Anticancer: Pyrrole-containing compounds have shown potential in treating various cancers
by targeting cellular components like microtubules or inducing apoptosis.[8][9][12]

» Antimicrobial and Antifungal: Natural antibiotics such as pyrrolnitrin and other synthetic
derivatives have demonstrated potent activity against a range of bacterial and fungal
pathogens.[8]

o Anti-inflammatory: Certain pyrrole derivatives exhibit anti-inflammatory properties, making
them potential candidates for treating conditions like rheumatoid arthritis.[8]

 Antiviral: The pyrrole nucleus is a component of some antiviral compounds.[9]

» Neurological Applications: Pyrrolo[3,4-c]pyridine derivatives have been studied for treating
diseases of the nervous system.[10] Additionally, some pyrrole derivatives have been
investigated as cholinesterase inhibitors for potential use in conditions like Alzheimer's
disease.[13]

Given the prevalence of the octahydropyrrolo[3,4-b]pyrrole core in bioactive molecules, it is
plausible that 5-Methyloctahydropyrrolo[3,4-b]pyrrole serves as a scaffold or intermediate in
the synthesis of novel therapeutic agents targeting these areas.

Logical Relationships and Workflows

Due to the absence of specific experimental or biological data for 5-
Methyloctahydropyrrolo[3,4-b]pyrrole, diagrams for signaling pathways or detailed
experimental workflows cannot be generated. However, a generalized workflow for the
utilization of a chemical building block like this in early-stage drug discovery is presented below.
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Generalized Drug Discovery Workflow
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Caption: Generalized workflow for utilizing a chemical building block in drug discovery.

Conclusion

While 5-Methyloctahydropyrrolo[3,4-b]pyrrole (CAS 132414-59-6) is commercially available
as a chemical intermediate, there is a significant lack of detailed public information regarding its
synthesis, physicochemical properties beyond the basics, and biological activity. Its structural
similarity to the core of many bioactive compounds suggests its potential as a valuable building
block in medicinal chemistry and drug discovery programs. Researchers interested in this
compound would likely need to perform initial exploratory synthesis and screening to uncover
its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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